4-(Chloromethyl)pyrazolo[1,5-a]pyridine

• Molecular Formula: C8H7ClN2
• Molecular Weight: 166.61 g/mol
• IUPAC Name: 4-(chloromethyl)pyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C8H7ClN2/c9-6-7-2-1-5-11-8(7)3-4-10-11/h1-5H,6H2
• InChI Key: ZFRBDOOWVWRDST-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=CC=N2)C(=C1)CCl

Description

4-(Chloromethyl)pyrazolo[1,5-a]pyridine is a heterocyclic compound that features a pyrazolo[1,5-a]pyridine core with a chloromethyl substituent at the 4-position

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(Chloromethyl)pyrazolo[1,5-a]pyridine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of pyrazole derivatives with chloromethylating agents. For instance, the reaction of 4-chloromethyl-1H-pyrazole with pyridine under basic conditions can yield the desired compound .

Industrial Production Methods: Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. These methods often utilize continuous flow reactors and advanced purification techniques to scale up the production while maintaining the quality of the compound .

Chemical Reactions Analysis

Types of Reactions: 4-(Chloromethyl)pyrazolo[1,5-a]pyridine undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can be substituted with nucleophiles such as amines, thiols, and alcohols under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, which can be useful in further synthetic applications.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include sodium azide, potassium thiocyanate, and various amines.

Oxidation and Reduction: Reagents such as hydrogen peroxide for oxidation and sodium borohydride for reduction are commonly used.

Major Products:

Substitution Products: Depending on the nucleophile used, products such as 4-azidomethylpyrazolo[1,5-a]pyridine, 4-thiocyanatomethylpyrazolo[1,5-a]pyridine, and 4-aminomethylpyrazolo[1,5-a]pyridine can be obtained.

Oxidation and Reduction Products: Oxidation can yield 4-formylpyrazolo[1,5-a]pyridine, while reduction can produce 4-methylpyrazolo[1,5-a]pyridine.

Scientific Research Applications

4-(Chloromethyl)pyrazolo[1,5-a]pyridine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds and is used in the development of new materials with unique properties.

Biology: The compound is investigated for its potential as a bioactive molecule, with studies focusing on its interactions with various biological targets.

Medicine: Research explores its potential as a therapeutic agent, particularly in the development of drugs targeting specific enzymes or receptors.

Industry: It is used in the production of specialty chemicals and advanced materials, contributing to innovations in various industrial processes.

Mechanism of Action

The mechanism of action of 4-(Chloromethyl)pyrazolo[1,5-a]pyridine involves its interaction with specific molecular targets. The chloromethyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. This interaction can modulate various biochemical pathways, making the compound a valuable tool in drug discovery and development .

Comparison with Similar Compounds

4-Methylpyrazolo[1,5-a]pyridine: Lacks the chloromethyl group, resulting in different reactivity and applications.

4-Aminomethylpyrazolo[1,5-a]pyridine:

Uniqueness: 4-(Chloromethyl)pyrazolo[1,5-a]pyridine is unique due to its chloromethyl substituent, which provides distinct reactivity and enables the formation of a wide range of derivatives through substitution reactions. This versatility makes it a valuable compound in various fields of research and industry .